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Compound of Interest

Compound Name: 2-Butanone, 4-methoxy-

Cat. No.: B1360277

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Butanone, 4-methoxy-, a
versatile organic compound with applications in chemical synthesis. This document
consolidates its chemical properties, synthesis protocols, and potential applications to support
research and development activities.

Chemical Structure and Identifiers

2-Butanone, 4-methoxy- is a ketone with a methoxy functional group. Its chemical structure
and key identifiers are detailed below.

IUPAC Name: 4-methoxybutan-2-one[1]

Molecular Formula: CsH1002[1][2][3][4][5]

SMILES: CC(=0)CCOCI1][6]

InChl: 1S/C5H1002/c1-5(6)3-4-7-2/h3-4H2,1-2H3[1][2][3][6]

InChiKey: DRWOJIIXBYNGGW-UHFFFAOYSA-N[1][2][3]

Caption: Structural Formula of 2-Butanone, 4-methoxy-

Physicochemical Properties
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The physical and chemical properties of 2-Butanone, 4-methoxy- are summarized in the table

below for easy reference and comparison.

Property Value Reference
Molecular Weight 102.13 g/mol [1]

CAS Number 6975-85-5 [1][2][3]
Appearance Colorless liquid [7]

Density 0.891 g/cm? [718]
Boiling Point 122-123 °C [7]

126.9 °C at 760 mmHg [718]

Melting Point approx. -86 °C [7]

Flash Point 25.5°C [71[8]
Soluble in many common

Solubility organic solvents (e.g., ethanol, [7]

ether, ketone)

Refractive Index

1.387

[8]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-Butanone, 4-

methoxy-. The following spectroscopic information has been reported:

e Mass Spectrometry: Electron ionization mass spectrometry data is available through the

NIST WebBook.[2]

* NMR Spectroscopy: Both 1H NMR and 3C NMR data are available.[5][6][8]

« Infrared Spectroscopy: IR spectra from liquid film analysis have been documented.[5][8]

Synthesis Protocols
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Several methods for the synthesis of methoxy-substituted butanones have been described in
the literature. A general method for the preparation of 4-methoxy-2-butanone involves the
reaction of 1-butanol with acetic anhydride in the presence of a hydrofluoric acid catalyst.[7]

A related compound, 4,4-dimethoxy-2-butanone, can be synthesized via a Claisen ester
condensation reaction.[9][10] This involves the reaction of ethyl formate and acetone with a
strong base like sodium methoxide to form sodium butanone enol, which is then reacted with a
methanol solution containing concentrated sulfuric acid.[9]

Below is a generalized workflow for a Claisen condensation approach to synthesize a
dimethoxy butanone derivative.

Reactants

Process
o Claisen Ester Forms Intermediate Products
Ethyl Formate r

Treated & added to | | Sodium Butanone Enol

Sodium Methoxide _ acidic methanol
Neutralization &
Addition Crude 4,4-dimethoxy-

2-butanone

Distillation | Pure 4,4-dimethoxy-
(Atmospheric & Vacuum) 2-butanone

Click to download full resolution via product page

Caption: Synthesis Workflow for a Dimethoxy Butanone Derivative.

Applications in Research and Drug Development

2-Butanone, 4-methoxy- is primarily utilized as an intermediate and solvent in organic
synthesis.[7] It is often employed in the synthesis of other organic compounds such as
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alcohols, ketones, and amides.[7]

While direct pharmaceutical applications of 2-Butanone, 4-methoxy- are not extensively
documented, structurally related compounds are of significant interest in drug development and
other industries:

e 4,4-Dimethoxy-2-butanone: This related compound is a crucial intermediate in the synthesis
of the anti-HIV drug Nevirapine and certain herbicides.[10] It also finds use in the production
of environmentally friendly water-based coatings.[10]

o 4-(4-Methoxyphenyl)-2-butanone: Known as anisylacetone, this compound is used as a
flavoring agent and fragrance.[11] It also serves as a building block in the synthesis of more
complex molecules in medicinal chemistry and materials science.[11]

e 4-Hydroxy-2-Butanone: This analog is a vital pharmaceutical intermediate for synthesizing a
wide range of medications, including antibiotics and vitamins, due to its bifunctional nature.
[12]

The utility of these related structures highlights the potential of the methoxybutanone scaffold in
the design and synthesis of novel bioactive molecules.

Safety Information

2-Butanone, 4-methoxy- is a flammable liquid and should be handled with appropriate safety
precautions in a well-ventilated area, avoiding open flames and high temperatures.[7] It is
reported to be a potential skin and eye irritant and may cause respiratory irritation.[1] Standard
laboratory personal protective equipment, including gloves and safety glasses, should be worn
when handling this compound.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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